1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C29H29NO5
• Molecular Weight: 471.5 g/mol
• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]indol-2-one
• InChI: InChI=1S/C29H29NO5/c1-34-26-14-11-19(15-27(26)35-2)18-30-24-10-6-5-9-23(24)29(33,28(30)32)17-25(31)22-13-12-20-7-3-4-8-21(20)16-22/h5-6,9-16,33H,3-4,7-8,17-18H2,1-2H3
• InChI Key: ZRTVRNDYDOTITP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC5=C(CCCC5)C=C4)O)OC

Description

1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one is a molecule that has recently gained attention in the scientific community due to its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one involves the inhibition of various enzymes and pathways involved in disease progression. For example, in cancer cells, this molecule inhibits the Akt/mTOR signaling pathway, which is important for cell survival and growth. In diabetic cells, this molecule regulates the expression of genes involved in glucose metabolism and insulin sensitivity. In Alzheimer's disease, this molecule has been shown to inhibit the formation of amyloid beta plaques, which are a hallmark of the disease.
Biochemical and Physiological Effects:
1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. Studies have shown that this molecule can induce apoptosis in cancer cells, regulate glucose metabolism and improve insulin sensitivity in diabetic cells, and inhibit the formation of amyloid beta plaques in Alzheimer's disease. Additionally, this molecule has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its potential use in the treatment of various diseases, its ability to induce apoptosis in cancer cells, and its neuroprotective effects. However, limitations include the need for further studies to determine optimal dosages and potential side effects.

Future Directions

For the research on 1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one include further studies to determine its potential use in the treatment of various diseases, the development of more efficient synthesis methods, and the determination of optimal dosages and potential side effects. Additionally, research on the mechanism of action of this molecule and its potential use in combination with other drugs may provide new insights into its therapeutic potential.

Synthesis Methods

The synthesis method for 1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one involves the reaction of 3-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-1,3-dihydro-2H-indol-2-one with 3,4-dimethoxybenzyl bromide in the presence of a base. This method has been optimized to produce high yields of the molecule.

Scientific Research Applications

1-(3,4-dimethoxybenzyl)-3-hydroxy-3-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one has shown potential in the treatment of various diseases including cancer, diabetes, and Alzheimer's disease. Studies have shown that this molecule has anti-cancer properties and can induce apoptosis in cancer cells. It has also been shown to have anti-diabetic properties by regulating glucose metabolism and improving insulin sensitivity. Additionally, this molecule has been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.